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Compound of Interest

Compound Name: Pentamagnesium digallide

Cat. No.: B14722475 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular information for pentamagnesium
digallide, a key intermetallic compound. The focus of this document is to present the core

quantitative data regarding its molecular formula and weight.

Molecular Formula and Weight
Pentamagnesium digallide is an intermetallic compound consisting of five magnesium atoms

and two gallium atoms.[1] Its chemical structure is notable as it features gallium in a rare -5

oxidation state.[1][2][3]

The molecular formula and molecular weight are fundamental parameters for any chemical

substance, crucial for stoichiometric calculations, material characterization, and experimental

design.

Data Presentation: Core Molecular Properties

The essential quantitative data for pentamagnesium digallide is summarized in the table

below for clarity and ease of reference.
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Property Value

Molecular Formula Mg₅Ga₂[1][3]

Molecular Weight 260.97 g/mol [1][2][3]

Synonyms Magnesium gallide(−V)[2][3]

CAS Number 12064-14-1[1][2][3]

Experimental Protocols and Visualizations
The scope of this particular guide is to furnish the foundational molecular data for

pentamagnesium digallide. As such, detailed experimental protocols for synthesis or analysis

are beyond this document's purview. Similarly, signaling pathways or complex experimental

workflows, which would necessitate visualization via diagrams, are not applicable to the

description of a single chemical compound's core properties like molecular formula and weight.

For researchers interested in the synthesis of pentamagnesium digallide, a common method

involves the splat quenching of a molten mixture of magnesium and gallium, followed by an

annealing process.[1][3] Further investigation into metallurgical or materials science literature is

recommended for detailed experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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